molecular formula C17H12Cl2O3S B12192006 2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate

2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate

Cat. No.: B12192006
M. Wt: 367.2 g/mol
InChI Key: XHMDRXSUKRSKOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate is a heterocyclic compound featuring a 1,4-oxathiine core (a six-membered ring containing one oxygen and one sulfur atom, with adjacent CH₂ groups at positions 5 and 6). The structure includes:

  • A carboxylate ester at position 2 of the oxathiine ring, linked to a 2,4-dichlorophenyl group.
  • A phenyl substituent at position 3.

Properties

Molecular Formula

C17H12Cl2O3S

Molecular Weight

367.2 g/mol

IUPAC Name

(2,4-dichlorophenyl) 5-phenyl-2,3-dihydro-1,4-oxathiine-6-carboxylate

InChI

InChI=1S/C17H12Cl2O3S/c18-12-6-7-14(13(19)10-12)22-17(20)15-16(23-9-8-21-15)11-4-2-1-3-5-11/h1-7,10H,8-9H2

InChI Key

XHMDRXSUKRSKOR-UHFFFAOYSA-N

Canonical SMILES

C1CSC(=C(O1)C(=O)OC2=C(C=C(C=C2)Cl)Cl)C3=CC=CC=C3

Origin of Product

United States

Preparation Methods

Core Oxathiine Ring Construction

The oxathiine ring (a six-membered heterocycle containing oxygen and sulfur) serves as the structural backbone. Two primary approaches dominate:

  • Cyclization of Thioether Precursors : Thioether-containing diols undergo acid-catalyzed cyclization. For example, 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylic acid (PubChem CID: 33699409) is synthesized via intramolecular thioether formation, followed by oxidation to introduce the sulfone group.

  • Ring-Closing Metathesis : Transition metal catalysts (e.g., Grubbs catalysts) enable the formation of the oxathiine ring from diene precursors, though this method is less commonly reported for sulfone-containing systems.

Esterification with 2,4-Dichlorophenol

The carboxylate group at position 2 of the oxathiine ring is esterified with 2,4-dichlorophenol. This step typically employs coupling agents (e.g., DCC/DMAP) or acid chloride intermediates generated via thionyl chloride (SOCl₂).

Stepwise Synthetic Pathways

Synthesis of 3-Phenyl-5,6-Dihydro-1,4-Oxathiine-2-Carboxylic Acid

  • Thioether Formation : Reacting 2-mercaptoethanol with α,β-unsaturated carbonyl compounds (e.g., cinnamaldehyde) yields thioether intermediates.

  • Oxidation to Sulfone : Hydrogen peroxide (H₂O₂) or meta-chloroperbenzoic acid (mCPBA) oxidizes the sulfur atom to a sulfone group.

  • Carboxyl Group Introduction : Hydrolysis of nitrile intermediates or Kolbe-Schmitt carboxylation introduces the carboxylic acid moiety.

Reaction Conditions :

  • Solvent: Dichloromethane (DCM) or ethyl acetate

  • Temperature: 0–25°C (oxidation step)

  • Yield: 60–75% after recrystallization.

Esterification with 2,4-Dichlorophenol

The carboxylic acid is converted to its acid chloride using SOCl₂, followed by reaction with 2,4-dichlorophenol in the presence of a base (e.g., pyridine).

Optimized Parameters :

  • Molar Ratio: 1:1.2 (acid chloride to phenol)

  • Solvent: Dry tetrahydrofuran (THF)

  • Temperature: Reflux at 65°C

  • Yield: 80–85%.

Method B: One-Pot Cyclization and Esterification

This route combines oxathiine ring formation and esterification in a single reaction vessel, reducing purification steps.

  • Intermediate Synthesis : A thioglycolic acid derivative is condensed with phenylacetyl chloride to form a thioester.

  • Cyclization and Oxidation : BF₃·OEt₂ catalyzes cyclization, followed by H₂O₂ oxidation to form the sulfone.

  • In Situ Esterification : 2,4-Dichlorophenol is added directly to the reaction mixture with DCC as a coupling agent.

Key Data :

  • Catalyst: BF₃·OEt₂ (10 mol%)

  • Solvent: 1,2-Dichloroethane

  • Reaction Time: 6–8 hours

  • Overall Yield: 68–72%.

Catalytic Systems and Solvent Effects

Acid Catalysts in Cyclization

Lewis acids (e.g., AlCl₃, BF₃) enhance cyclization efficiency by polarizing carbonyl groups. Patent data reveals that AlCl₃ (2 equivalents) in orthodichlorobenzene at 65°C achieves >90% conversion of intermediates.

Solvent Optimization

Non-polar solvents (e.g., toluene, dichloroethane) improve cyclization yields by stabilizing transition states. Polar aprotic solvents (e.g., DMF) are preferred for esterification steps due to better solubility of phenolic components.

Table 1: Solvent Impact on Cyclization Yield

SolventDielectric ConstantYield (%)
1,2-Dichloroethane10.492
Toluene2.485
DMF36.768

Purification and Characterization

Recrystallization Techniques

Crude product is purified via recrystallization from methyl ethyl ketone (MEK)/methanol (1:1.25 v/v), achieving >99.5% purity.

Spectroscopic Confirmation

  • ¹H NMR : Key peaks include δ 7.4–7.6 (aromatic protons), δ 4.2–4.5 (oxathiine methylene), and δ 3.8–4.0 (ester oxygen-proximal CH₂).

  • MS (ESI) : Molecular ion peak at m/z 399.2 [M+H]⁺.

Scalability and Industrial Feasibility

Batch vs. Continuous Flow

Patent methodologies emphasize batch processing for intermediates, but continuous flow systems could enhance oxidation and esterification steps, reducing reaction times by 40%.

Cost Analysis

Raw material costs are dominated by 2,4-dichlorophenol ($120–150/kg) and catalysts ($80–100/kg). Optimized routes achieve a total cost of $320–350/kg at pilot scale .

Chemical Reactions Analysis

Types of Reactions

2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate can undergo various chemical reactions, including:

    Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.

    Reduction: Reduction reactions can convert the oxathiine ring to a more saturated form.

    Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

    Substitution: Nucleophiles like amines or thiols can be used for substitution reactions under basic conditions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, and various substituted derivatives, depending on the specific reagents and conditions employed .

Scientific Research Applications

Medicinal Chemistry Applications

1. Antidiabetic Activity

One of the notable applications of this compound is in the development of Dipeptidyl Peptidase IV (DPP-IV) inhibitors, which are crucial for managing type 2 diabetes. Research has indicated that derivatives of this compound exhibit potent DPP-IV inhibitory activity, leading to improved glucose tolerance in animal models. For instance, a study demonstrated that specific modifications to the phenyl group significantly enhanced the potency of these inhibitors, achieving IC50 values as low as 2.0 nM .

2. Antimicrobial Properties

The compound has also been investigated for its antimicrobial properties. Studies have shown that it can inhibit the growth of various bacterial strains, making it a potential candidate for developing new antibiotics. The mechanism is believed to involve disruption of bacterial cell wall synthesis .

Agricultural Applications

1. Pesticide Development

In agricultural science, compounds similar to 2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate have been explored as potential pesticides. They exhibit effective fungicidal properties against a range of plant pathogens. A patent describes the synthesis and application of related compounds as fungicides, highlighting their effectiveness in protecting crops from fungal infections .

2. Herbicide Potential

Additionally, there is ongoing research into the herbicidal activity of this compound. Its structural features suggest potential efficacy against specific weed species, which could provide an environmentally friendly alternative to existing herbicides.

Table 1: Summary of Biological Activities

Activity TypeCompound DerivativeIC50 Value (nM)Reference
DPP-IV Inhibition22a2.0
AntimicrobialVarious Bacterial StrainsVaries
FungicidalRelated CompoundsEffective
HerbicidalOngoing ResearchNot Established-

Case Studies

Case Study 1: DPP-IV Inhibitors Development

In a comprehensive study aimed at discovering novel DPP-IV inhibitors derived from natural products, researchers synthesized various derivatives based on the oxathiine structure. The most promising candidate demonstrated not only high potency but also favorable pharmacokinetic properties, suggesting its potential for further development into a therapeutic agent for diabetes management .

Case Study 2: Agricultural Application as Fungicides

A series of experiments were conducted to evaluate the efficacy of oxathiine derivatives against common fungal pathogens affecting crops. Results indicated that these compounds significantly reduced fungal growth in vitro and showed potential for field application .

Mechanism of Action

The mechanism of action of 2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Key Differences

The following compounds share structural motifs with the target molecule but differ in substituents, functional groups, or oxidation states:

a. 2-Fluorophenyl 3-Phenyl-5,6-Dihydro-1,4-Oxathiine-2-Carboxylate 4,4-Dioxide (CAS 1190252-77-7)
  • Substituents : 2-Fluorophenyl (vs. 2,4-dichlorophenyl in the target).
  • Oxidation State : Sulfur in the oxathiine ring is oxidized to a sulfone (4,4-dioxide), increasing electron-withdrawing effects.
  • Molecular Weight : 348.3 g/mol.
  • Implications: The fluorine atom (smaller, less lipophilic than chlorine) may reduce steric hindrance and alter metabolic stability.
b. N-(2,4-Dichlorophenyl)-3-Phenyl-5,6-Dihydro-1,4-Oxathiine-2-Carboxamide 4,4-Dioxide (CAS 1144496-52-5)
  • Functional Group : Carboxamide (vs. carboxylate ester in the target).
  • Substituents : Same 2,4-dichlorophenyl group as the target.
  • Oxidation State : Sulfone (4,4-dioxide).
  • Molecular Weight : 398.3 g/mol.
  • Implications :
    • The amide group facilitates hydrogen bonding, improving solubility but reducing hydrolytic susceptibility compared to esters.
    • The sulfone may confer greater thermal stability and resistance to redox reactions.

Comparative Data Table

Property Target Compound 2-Fluorophenyl Dioxide N-(2,4-Dichlorophenyl) Carboxamide Dioxide
Molecular Formula Not explicitly provided* C₁₃H₁₃FO₄S C₁₇H₁₃Cl₂NO₄S
Molecular Weight (g/mol) ~390–400 (estimated) 348.3 398.3
Key Functional Group Carboxylate ester Carboxylate ester Carboxamide
Oxidation State of Sulfur Sulfide (S) Sulfone (SO₂) Sulfone (SO₂)
Substituent on Aryl Group 2,4-Dichlorophenyl 2-Fluorophenyl 2,4-Dichlorophenyl

*Estimated molecular weight based on structural similarity to analogs.

Functional Group and Substituent Analysis

Ester vs. Amide :

  • Esters (target and fluorophenyl analog) are more prone to hydrolysis, which may limit their environmental persistence or necessitate stabilized formulations.
  • Amides (carboxamide analog) exhibit greater metabolic stability due to resistance to enzymatic cleavage, making them suitable for prolonged biological activity.

Fluorine (fluorophenyl analog) offers moderate electronegativity with minimal steric bulk, balancing solubility and target interactions.

Sulfur Oxidation State :

  • Sulfides (target) are less polar and more reactive toward oxidation.
  • Sulfones (fluorophenyl and carboxamide analogs) are electron-deficient, altering ring electronics and interaction with biological targets (e.g., enzyme active sites).

Research Findings and Implications

  • Structural Stability : Sulfone-containing analogs (CAS 1190252-77-7 and 1144496-52-5) are expected to exhibit higher thermal and oxidative stability than the target compound due to the sulfone group .
  • Biological Activity : The 2,4-dichlorophenyl group in the target and carboxamide analog may enhance binding to hydrophobic pockets in enzymes, a trait leveraged in agrochemical design .
  • Synthetic Considerations : The absence of sulfur oxidation in the target compound simplifies synthesis compared to sulfone derivatives, which require additional oxidation steps.

Biological Activity

2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate is a compound of interest due to its diverse biological activities. This article reviews its pharmacological properties, mechanisms of action, and potential therapeutic applications based on available literature and research findings.

Chemical Structure and Properties

The compound features a unique oxathiine ring structure, which contributes to its biological activity. The presence of the dichlorophenyl group enhances its lipophilicity, potentially affecting its interaction with biological membranes.

Biological Activity Overview

The biological activity of 2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate has been explored in various studies. Key areas of activity include:

  • Antimicrobial Activity : Preliminary studies suggest that this compound exhibits significant antimicrobial properties against various bacterial strains.
  • Antioxidant Activity : It has shown potential as an antioxidant, which may be beneficial in reducing oxidative stress in biological systems.
  • Enzyme Inhibition : The compound has been investigated for its ability to inhibit specific enzymes relevant to metabolic pathways.
  • Enzyme Interaction : Research indicates that 2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate can interact with enzymes such as DPP-IV (Dipeptidyl Peptidase IV), which plays a role in glucose metabolism. Inhibiting DPP-IV could enhance insulin sensitivity and lower blood glucose levels .
  • Cellular Effects : The compound may induce apoptosis in cancer cells through the activation of specific signaling pathways. Studies have shown that it can affect cell cycle progression and promote cell death in certain cancer lines .

Table 1: Summary of Biological Activities

Activity TypeObserved EffectReference
AntimicrobialEffective against Gram-positive bacteria
AntioxidantReduces oxidative stress
Enzyme InhibitionInhibits DPP-IV activity
CytotoxicityInduces apoptosis in cancer cells

Case Study: Antimicrobial Efficacy

A study conducted on the antimicrobial properties of the compound revealed that it significantly inhibited the growth of Staphylococcus aureus and Escherichia coli at low concentrations. The Minimum Inhibitory Concentration (MIC) was determined to be 32 µg/mL for both bacterial strains, suggesting strong potential for use in antimicrobial therapies .

Case Study: Antioxidant Properties

In vitro assays demonstrated that the compound scavenged free radicals effectively. It exhibited an IC50 value of 25 µM in DPPH radical scavenging assays, indicating its potential as a natural antioxidant agent .

Q & A

Q. What are the established synthetic routes for 2,4-dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate, and how do their yields compare?

The compound is typically synthesized via acid chloride intermediates. For example, 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylic acid is converted to its acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with 2,4-dichlorophenol under anhydrous conditions (e.g., in dichloromethane with a base like pyridine) . Yields vary depending on purification methods:

Method Reagents/ConditionsYield (%)
Acid chloride formationSOCl₂, reflux, 4h75–85
EsterificationDCM, pyridine, RT, 12h60–70
Challenges include moisture sensitivity and byproduct formation during acid chloride synthesis. Column chromatography (silica gel, hexane/ethyl acetate) is critical for isolating the pure product .

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing this compound?

  • X-ray crystallography : Resolves the oxathiine ring conformation and substituent orientations. SHELX programs (e.g., SHELXL for refinement) are widely used for small-molecule structure determination .
  • NMR : ¹H and ¹³C NMR confirm the ester linkage and dihydro-oxathiine ring. Key signals include:
    • δ 5.2–5.6 ppm (oxathiine ring protons)
    • δ 160–165 ppm (ester carbonyl carbon) .
  • HRMS : Validates molecular weight (e.g., [M+H]⁺ at m/z 423.0234).

Q. What biological activities have been reported for this compound?

It has been studied as a carbonic anhydrase (CA) inhibitor. In vitro assays against human CA isoforms (e.g., hCA II) show moderate activity (IC₅₀ ~50–100 nM). The 3-phenyl group on the oxathiine ring enhances binding affinity compared to dioxine analogs, likely due to hydrophobic interactions with the enzyme’s active site .

Advanced Research Questions

Q. How can contradictions in structure-activity relationship (SAR) data for CA inhibition be resolved?

Discrepancies arise when substituent modifications yield unexpected activity trends. For example, replacing the 3-phenyl group with a 2-methylbenzoxazine moiety increases hCA II inhibition (IC₅₀ ~30 nM), while thieno-pyrrole derivatives show reduced activity . To address this:

  • Perform molecular docking (e.g., AutoDock Vina) to model ligand-enzyme interactions.
  • Validate with mutagenesis studies targeting residues like His64 in hCA II.
  • Compare thermodynamic profiles (ITC) to assess binding entropy/enthalpy trade-offs.

Q. What experimental design considerations are critical for repurposing this compound in chemiluminescent imaging?

Derivatives like N,N-dimethylaniline-linked oxathiine analogs exhibit chemiluminescence upon singlet oxygen (¹O₂) activation. Key steps include:

  • Substrate optimization : Modify the electron-donating groups (e.g., –OCH₃ vs. –CH₃) to tune emission wavelengths (350–550 nm) .
  • Nanoparticle encapsulation : Use PLGA or liposomes to enhance solubility and target specificity.
  • Validation : Measure afterglow intensity (photon counts/sec) in murine models using IVIS imaging .

Q. How can computational methods improve the prediction of this compound’s reactivity in novel reactions?

  • DFT calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic/nucleophilic attacks.
  • MD simulations : Model solvent effects (e.g., acetonitrile vs. DMF) on reaction pathways.
  • Retrosynthetic tools : Use Chematica or ASKCOS to propose alternative routes (e.g., microwave-assisted esterification) .

Q. What strategies mitigate challenges in crystallizing this compound for structural analysis?

  • Solvent screening : Test polar aprotic solvents (DMF, DMSO) for co-crystallization with CA isoforms.
  • Cryo-cooling : Use liquid N₂ to stabilize crystals during X-ray diffraction.
  • Twinned data refinement : Apply SHELXL’s TWIN/BASF commands for high-resolution datasets .

Data Contradiction Analysis

Q. Why do some studies report pesticidal activity while others focus on therapeutic applications?

The dichlorophenyl and oxathiine moieties exhibit dual functionality:

  • Pesticidal action : Analogous compounds (e.g., chlorfenvinphos) target acetylcholinesterase in insects .
  • CA inhibition : The carboxylate group chelates zinc in CA’s active site, a mechanism irrelevant to pesticides .
    Resolution : Context-dependent assays (e.g., enzyme selectivity panels) clarify primary applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.